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Compound of Interest

Compound Name: (R)-1-(pyridin-4-yl)ethanol

Cat. No.: B152116 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stereospecific synthesis of

pyridinyl ethanol derivatives, which are crucial chiral building blocks in the development of

pharmaceuticals and fine chemicals. The guide details various synthetic strategies, including

asymmetric reduction of ketones, enzymatic kinetic resolution, and the use of chiral auxiliaries.

Each method is supported by quantitative data, detailed experimental protocols, and

visualizations to facilitate understanding and implementation in a research and development

setting.

Asymmetric Reduction of Pyridyl Ketones
The asymmetric reduction of prochiral pyridyl ketones is a direct and efficient method for

producing enantiomerically enriched pyridinyl ethanol derivatives. This section covers three

major catalytic approaches: Corey-Bakshi-Shibata (CBS) reduction, transition metal-catalyzed

asymmetric hydrogenation, and asymmetric transfer hydrogenation.

Corey-Bakshi-Shibata (CBS) Reduction
The Corey-Bakshi-Shibata (CBS) reduction is a powerful method for the enantioselective

reduction of ketones to alcohols using a chiral oxazaborolidine catalyst and a stoichiometric

borane source.[1][2][3][4][5] This method is known for its high enantioselectivity and operational

simplicity.
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Workflow for CBS Reduction:
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CBS Reduction Workflow
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Enzymatic Kinetic Resolution Workflow
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Hypothetical Antagonism of TRPV3 Signaling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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